Dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-)

Dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-) is a titanium complex with the molecular formula C10H22O10Ti and a molecular weight of 350.14 g/mol. This compound features a central titanium atom coordinated by two oxalate ligands and two propan-2-olato ligands. The oxalate ligands are bidentate, meaning they bind to the titanium through two oxygen atoms, while the propan-2-olato ligands also provide additional stability to the complex through their coordination sites.

• Oxidation: The compound can be oxidized to form titanium complexes in higher oxidation states, which may have different chemical properties and reactivity.
• Reduction: It can also be reduced to yield lower oxidation state titanium species, which may be useful in various synthetic applications.
• Substitution Reactions: The ligands (oxalate and propan-2-olato) can be substituted with other ligands under specific conditions. Common reagents for these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride.

The synthesis of dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-) typically involves:

• Reaction of Titanium Tetrachloride: Titanium tetrachloride is reacted with oxalic acid in the presence of isopropanol.
• Controlled Conditions: The reaction is conducted under controlled temperature and pH conditions to ensure the formation of the desired complex.
• Purification: The resulting product is purified through crystallization or other methods to obtain a high-purity compound suitable for research or application.

Dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-) has several notable applications:

• Chemistry: It serves as a precursor for synthesizing other titanium complexes and materials.
• Biology: The compound is studied for its potential biological activity, including drug delivery systems.
• Medicine: Research is ongoing to explore its use in medical imaging and therapeutic applications.
• Industry: It is utilized in producing advanced materials and coatings due to its unique chemical properties.

Interaction studies focus on how dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-) interacts with various biomolecules. These studies typically involve:

• Spectroscopic Techniques: Techniques like UV-visible spectroscopy and NMR spectroscopy are used to analyze binding interactions.
• Kinetic Studies: Kinetic studies help determine the rates of interaction with different biomolecules, providing insights into its potential biological roles.
• Thermodynamic Analysis: Thermodynamic parameters are evaluated to understand the stability of the complexes formed between the titanium compound and biomolecules.

Dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-) can be compared with other titanium complexes, highlighting its unique features:

Dihydrogen bis(oxalato(2-)-O,O')bis(propan-2-olato)titanate(2-) stands out due to its specific ligand arrangement that enhances its stability and potential reactivity compared to these other compounds .